Cas no 145047-34-3 (1H-Imidazo[4,5-c]pyridine, 2-butyl-4-chloro-)

• Product Name: 1H-Imidazo[4,5-c]pyridine, 2-butyl-4-chloro-
• CAS No: 145047-34-3
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• CID: 1315237
• PubChem ID: 76850733
• Update Time: 2025-04-20

1H-Imidazo[4,5-c]pyridine, 2-butyl-4-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]pyridine, 2-butyl-4-chloro-
• 2-butyl-4-chloro-3H-Imidazo[4,5-c]pyridine
• 145047-34-3
• MFCD26132321
• SY350353
• DA-10202

• Inchi： 1S/C10H12ClN3/c1-2-3-4-8-13-7-5-6-12-10(11)9(7)14-8/h5-6H,2-4H2,1H3,(H,13,14)
• InChI Key： QFXRNHSXTVSHPS-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CN=1)NC(CCCC)=N2

Computed Properties

• Exact Mass: 209.07216
• Monoisotopic Mass: 209.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57